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Compound of Interest

Compound Name: Epiblastin A

Cat. No.: B607345 Get Quote

Application Notes and Protocols for Epiblastin A
Audience: Researchers, scientists, and drug development professionals.

Introduction
Epiblastin A is a potent and selective inhibitor of Casein Kinase 1 (CK1) isoforms, particularly

CK1α, CK1δ, and CK1ε[1][2][3]. It is a valuable research tool for studying cellular

reprogramming, stem cell biology, and signaling pathways. Notably, Epiblastin A induces the

reprogramming of epiblast stem cells (EpiSCs) into embryonic stem cells (ESCs) by modulating

key signaling pathways[4][5]. This document provides a detailed protocol for the dissolution and

storage of Epiblastin A to ensure its stability and efficacy in research applications.

Chemical Properties
A summary of the key chemical properties of Epiblastin A is provided in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₀ClN₇ [1][3]

Molecular Weight 287.71 g/mol [1][3]

Appearance
Light yellow to green-yellow

solid
[1]

Purity ≥98% [2][3]

CAS Number 16470-02-3 [1][2][3]

Dissolution Protocol
Epiblastin A is soluble in dimethyl sulfoxide (DMSO). To ensure complete dissolution and

maintain the integrity of the compound, the following protocol is recommended.

Materials:

Epiblastin A powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile polypropylene or glass vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of Epiblastin A powder to equilibrate to room

temperature for at least 60 minutes. This prevents condensation from forming on the

compound.

Solvent Addition: Add the desired volume of fresh, anhydrous DMSO to the vial containing

the Epiblastin A powder to achieve the target concentration. For example, to prepare a 10
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mM stock solution, add 347.57 µL of DMSO to 1 mg of Epiblastin A.

Initial Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Warming and Sonication (if necessary): If the compound does not fully dissolve, it may be

necessary to gently warm the solution and use sonication.

Warm the vial in a water bath or on a heat block set to a maximum of 60°C for a short

period.

Alternatively, or in conjunction with warming, place the vial in an ultrasonic bath for several

minutes.

Visually inspect the solution to ensure all solid has dissolved. Note: The use of

hygroscopic DMSO that has been opened for a prolonged period can significantly impact

solubility[1].

Sterilization (Optional): If a sterile solution is required for cell culture experiments, the

prepared stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with

DMSO.

Solubility Data:

Solvent
Maximum
Solubility

Molar
Concentration

Notes Reference

DMSO 4.55 mg/mL 15.81 mM

May require

warming and

ultrasonication

for complete

dissolution.

[1]

DMSO ~20 mM 20 mM - [2]
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Proper storage of Epiblastin A, both as a solid and in solution, is critical to maintain its stability

and biological activity.

Storage of Solid Epiblastin A:

Store the solid powder in a tightly sealed vial at -20°C for long-term storage (up to 3 years)[1]

[3].

Some suppliers suggest storage at +4°C is also acceptable for the solid form[2].

Storage of Epiblastin A Stock Solution:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes.

Storage Temperature and Duration:

For long-term storage, store aliquots at -80°C, where they are stable for up to 6 months[1].

For short-term storage, aliquots can be stored at -20°C for up to 1 month[1].

Vial Type: Use tightly sealed polypropylene or glass vials suitable for low-temperature

storage.

Signaling Pathway and Experimental Workflow
Signaling Pathway Modulated by Epiblastin A

Epiblastin A functions as a CK1 inhibitor. The inhibition of CK1α, in particular, has been shown

to simultaneously activate the WNT signaling pathway and inhibit the TGFβ/SMAD2 signaling

pathway. This dual modulation is crucial for the reprogramming of epiblast stem cells to a

pluripotent state.
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Caption: Signaling pathway of Epiblastin A in stem cell reprogramming.

Experimental Workflow for Dissolution and Storage of Epiblastin A

The following diagram outlines the standard workflow for preparing and storing Epiblastin A for

use in research experiments.
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Caption: Workflow for preparing and storing Epiblastin A solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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